1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene

• IUPAC Name: 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene
• InChI: InChI=1S/C18H21NO5/c1-3-22-15-6-8-16(9-7-15)23-11-4-12-24-18-10-5-14(2)13-17(18)19(20)21/h5-10,13H,3-4,11-12H2,1-2H3
• InChI Key: YQNQSXFGJOJJOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene, also known as EPMN, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. EPMN is a nitrobenzene derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene is not fully understood. However, it has been shown to interact with specific proteins and enzymes in cells, leading to various effects. For example, 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene has been shown to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene has also been shown to have neuroprotective effects, protecting neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene in lab experiments is its potential therapeutic effects, which make it a promising compound for drug development. 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene is its potential toxicity, which requires careful handling and testing.

Future Directions

There are several future directions for the research on 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene. One direction is to further investigate its potential therapeutic effects in the treatment of different diseases, including cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail to better understand how it interacts with specific proteins and enzymes. Additionally, the development of new derivatives of 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene could lead to compounds with improved therapeutic properties and reduced toxicity.

Scientific Research Applications

1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene has been used in scientific research to study its potential applications in different fields. One of its main applications is in the development of new drugs. 1-[3-(4-ethoxyphenoxy)propoxy]-4-methyl-2-nitrobenzene has been shown to have potential therapeutic effects in the treatment of different diseases, including cancer and Alzheimer's disease. It has also been used as a tool in the study of protein-protein interactions and as a fluorescent probe for imaging.